N,N-Dimethyl benzoimidazole-1-sulfonamide
Overview
Description
N,N-Dimethyl benzoimidazole-1-sulfonamide (DMBIS) is an organic compound that has recently gained attention in the scientific community due to its potential applications in research and laboratory experiments. DMBIS is a versatile compound that can be used for a variety of purposes, including the synthesis of other organic compounds, the study of biochemical and physiological effects, and the development of new drugs.
Scientific Research Applications
Pharmaceutical Research
N,N-Dimethyl benzoimidazole-1-sulfonamide: is utilized in pharmaceutical research due to its structural similarity to biologically active molecules. It serves as a reference standard in the development and testing of new drugs . Its role in the synthesis of compounds with potential therapeutic effects is significant, especially in the design of molecules with improved bioavailability and stability.
Agriculture
In the agricultural sector, this compound’s derivatives may be explored for their potential use as growth promoters or pesticides. While specific applications in agriculture are not well-documented in the available literature, the benzimidazole core is a common feature in many agrochemicals, suggesting possible avenues for research .
Material Science
The benzimidazole moiety is known for its thermal stability and electronic properties, making N,N-Dimethyl benzoimidazole-1-sulfonamide a candidate for investigation in material science. It could be used in the development of novel materials with specific optical or conductive properties .
Biochemistry
In biochemistry, N,N-Dimethyl benzoimidazole-1-sulfonamide finds applications in the study of biomolecule-ligand complexes. It aids in free energy calculations and structure-based drug design, particularly in the refinement of x-ray crystal complexes . This is crucial for understanding the interaction between drugs and their targets at a molecular level.
Environmental Science
While direct applications in environmental science are not explicitly detailed in the search results, the compound’s potential for forming complexes with various ligands suggests that it could be used in environmental monitoring and remediation studies. For instance, it might help in detecting or capturing pollutants in water sources .
Clinical Studies
Benzimidazole derivatives, including N,N-Dimethyl benzoimidazole-1-sulfonamide , are known for their wide range of pharmacological activities. They are extensively explored as inhibitors of various enzymes, which makes them valuable in clinical studies for therapeutic uses such as antidiabetic, anticancer, antimicrobial, and antiviral treatments .
Mechanism of Action
Target of Action
It is known that sulfonamide drugs often target enzymes likecarbonic anhydrase and dihydropteroate synthetase , which play crucial roles in various biological processes .
Mode of Action
Sulfonamides are generally known to inhibit the aforementioned enzymes, thereby disrupting the normal functioning of cells .
Result of Action
The inhibition of key enzymes by sulfonamides generally results in the disruption of essential biological processes in target organisms .
properties
IUPAC Name |
N,N-dimethylbenzimidazole-1-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O2S/c1-11(2)15(13,14)12-7-10-8-5-3-4-6-9(8)12/h3-7H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDXIDHANDJYSQA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)N1C=NC2=CC=CC=C21 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10349593 |
Source
|
| Record name | N,N-Dimethyl-1H-benzimidazole-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10349593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
349422-98-6 |
Source
|
| Record name | N,N-Dimethyl-1H-benzimidazole-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10349593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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